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Compound of Interest

Compound Name:
(S)-4-Methoxy-2-methyl-4-

oxobutanoic acid

Cat. No.: B176304 Get Quote

Technical Guide: (S)-4-Methoxy-2-methyl-4-
oxobutanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for (S)-4-Methoxy-2-
methyl-4-oxobutanoic acid. Despite a comprehensive search of scientific and chemical

databases, detailed experimental data and protocols for this specific compound are limited in

publicly accessible literature.

Chemical Identification
A clear identification of (S)-4-Methoxy-2-methyl-4-oxobutanoic acid is established with a

specific CAS number and a standardized IUPAC name.

Identifier Value

CAS Number 111266-27-4[1]

IUPAC Name (2S)-4-methoxy-2-methyl-4-oxobutanoic acid[2]

Physicochemical Properties
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Experimentally determined physicochemical data for (S)-4-Methoxy-2-methyl-4-oxobutanoic
acid, such as melting point, boiling point, and solubility, are not readily available in the

surveyed literature. Computational predictions are available through various chemical

databases but are not presented here as a substitute for experimental validation.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of (S)-4-Methoxy-2-
methyl-4-oxobutanoic acid have not been identified in publicly available scientific literature.

While general methods for the synthesis of related keto acids and esters exist, specific

procedures tailored to this compound are not documented. For instance, the preparation of a

structurally related compound, 4-(4-Methylphenyl)-4-oxobutanoic acid, involves a Friedel–

Crafts reaction, which may not be applicable to the target molecule.

Biological Activity and Signaling Pathways
There is currently no published research detailing the biological activity or mechanism of action

for (S)-4-Methoxy-2-methyl-4-oxobutanoic acid. General studies on analogs of 2-Methyl-4-

oxobutanoic acid suggest that this class of compounds can be of interest in exploring enzyme

inhibition and may have potential applications in areas like inflammation, cancer, and metabolic

disorders. However, no specific data or signaling pathways have been elucidated for the title

compound.

Due to the absence of information on biological pathways or experimental workflows, no

diagrams can be provided at this time.

Conclusion
(S)-4-Methoxy-2-methyl-4-oxobutanoic acid is a well-defined chemical entity with an

established CAS number and IUPAC name. However, a significant gap exists in the publicly

available scientific literature regarding its experimental data, including physicochemical

properties, synthesis and characterization protocols, and biological activity. This lack of

information presents an opportunity for novel research to explore the properties and potential

applications of this compound. Future work would be required to determine its characteristics

and to ascertain if it has any utility in research or drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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